Cas no 1806421-03-3 (Methyl 4-bromo-3-(1-bromo-2-oxopropyl)phenylacetate)

• Product Name: Methyl 4-bromo-3-(1-bromo-2-oxopropyl)phenylacetate
• CAS No: 1806421-03-3
• MF: C₁₂H₁₂Br₂O₃
• MW: 364.02988243103
• CID: 4979284
• Update Time: 2025-09-27

Methyl 4-bromo-3-(1-bromo-2-oxopropyl)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-bromo-3-(1-bromo-2-oxopropyl)phenylacetate

• Inchi： 1S/C12H12Br2O3/c1-7(15)12(14)9-5-8(3-4-10(9)13)6-11(16)17-2/h3-5,12H,6H2,1-2H3
• InChI Key： FEORZEXAILYKQP-UHFFFAOYSA-N
• SMILES： BrC(C(C)=O)C1C(=CC=C(CC(=O)OC)C=1)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 294
• XLogP3: 2.9
• Topological Polar Surface Area: 43.4

Additional information on Methyl 4-bromo-3-(1-bromo-2-oxopropyl)phenylacetate

Research Briefing on Methyl 4-bromo-3-(1-bromo-2-oxopropyl)phenylacetate (CAS: 1806421-03-3)

Recent advancements in chemical biology and medicinal chemistry have highlighted the significance of brominated aromatic compounds as versatile intermediates in drug discovery and development. Among these, Methyl 4-bromo-3-(1-bromo-2-oxopropyl)phenylacetate (CAS: 1806421-03-3) has emerged as a compound of interest due to its unique structural features and potential applications in the synthesis of bioactive molecules. This briefing provides an overview of the latest research findings related to this compound, focusing on its synthesis, reactivity, and potential therapeutic applications.

The compound Methyl 4-bromo-3-(1-bromo-2-oxopropyl)phenylacetate is characterized by the presence of two bromine atoms and a ketone functional group, which contribute to its reactivity and utility in organic synthesis. Recent studies have explored its role as a key intermediate in the preparation of complex heterocyclic compounds, which are often found in pharmaceuticals and agrochemicals. The dual bromination sites offer opportunities for further functionalization, making it a valuable building block in medicinal chemistry.

One of the notable research efforts involving this compound has been its application in the synthesis of kinase inhibitors. Kinases are critical targets in the treatment of various cancers and inflammatory diseases. Researchers have demonstrated that Methyl 4-bromo-3-(1-bromo-2-oxopropyl)phenylacetate can be efficiently converted into pyrazole and pyrimidine derivatives, which exhibit potent inhibitory activity against specific kinase targets. These findings underscore the compound's potential in the development of novel therapeutic agents.

In addition to its role in kinase inhibitor synthesis, recent studies have investigated the compound's utility in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal in the construction of carbon-carbon and carbon-nitrogen bonds, enabling the assembly of complex molecular architectures. The bromine atoms in Methyl 4-bromo-3-(1-bromo-2-oxopropyl)phenylacetate serve as excellent leaving groups, facilitating these transformations with high efficiency and selectivity.

Another area of interest is the compound's potential as a precursor for the development of prodrugs. Prodrugs are biologically inactive compounds that undergo enzymatic or chemical transformation in vivo to release the active drug. The ketone functionality in Methyl 4-bromo-3-(1-bromo-2-oxopropyl)phenylacetate can be modified to form hydrazone or oxime linkages, which are commonly used in prodrug design. Preliminary studies suggest that such derivatives could enhance drug delivery and bioavailability.

Despite its promising applications, challenges remain in the large-scale synthesis and purification of Methyl 4-bromo-3-(1-bromo-2-oxopropyl)phenylacetate. Recent efforts have focused on optimizing reaction conditions to improve yield and reduce byproduct formation. Advances in catalytic methods and green chemistry principles are being explored to address these issues, ensuring the compound's viability for industrial-scale production.

In conclusion, Methyl 4-bromo-3-(1-bromo-2-oxopropyl)phenylacetate (CAS: 1806421-03-3) represents a valuable intermediate in chemical biology and medicinal chemistry. Its unique structural features and reactivity profile make it a versatile tool for the synthesis of bioactive molecules. Ongoing research continues to uncover new applications and refine synthetic methodologies, positioning this compound as a key player in the development of next-generation therapeutics.